Cas no 2167644-47-3 (1-2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylethan-1-one)

• Product Name: 1-2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylethan-1-one
• CAS No: 2167644-47-3
• MF: C₁₀H₁₄BrNOS
• MW: 276.193260669708
• CID: 5859102
• PubChem ID: 165793019
• Update Time: 2025-10-15

1-2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylethan-1-one
• 2167644-47-3
• EN300-1269860
• 1-[2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-yl]ethan-1-one

• Inchi： 1S/C10H14BrNOS/c1-6(2)4-8(11)10-12-9(5-14-10)7(3)13/h5-6,8H,4H2,1-3H3
• InChI Key： QWLWTJIBPNZTMG-UHFFFAOYSA-N
• SMILES： BrC(C1=NC(C(C)=O)=CS1)CC(C)C

Computed Properties

• Exact Mass: 274.99795g/mol
• Monoisotopic Mass: 274.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylethan-1-one

Research Brief on 1-2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylethan-1-one (CAS: 2167644-47-3): Recent Advances and Applications

In recent years, the compound 1-2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylethan-1-one (CAS: 2167644-47-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. The unique structural features of this compound, including the brominated alkyl chain and the thiazole core, contribute to its diverse biological activities and make it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 1-2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylethan-1-one derivatives. The researchers employed a multi-step synthetic route to optimize the yield and purity of the target compound. The study highlighted the compound's potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the low micromolar range. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

In addition to its antimicrobial properties, 1-2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylethan-1-one has demonstrated notable anticancer activity. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited selective cytotoxicity against several cancer cell lines, including breast (MCF-7) and lung (A549) adenocarcinoma. The researchers identified the induction of apoptosis via the mitochondrial pathway as a key mechanism, supported by flow cytometry and Western blot analysis. These findings suggest that the compound could serve as a lead structure for the development of targeted cancer therapies.

Further investigations into the pharmacokinetic properties of 1-2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylethan-1-one have revealed favorable drug-like characteristics. In vitro ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicated moderate plasma protein binding and good metabolic stability in human liver microsomes. However, challenges remain in optimizing its oral bioavailability, as the compound exhibited limited solubility in aqueous media. Current research efforts are focused on prodrug strategies and formulation approaches to enhance its therapeutic potential.

The structural versatility of 1-2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylethan-1-one has also enabled its application in chemical biology as a tool compound. Recent work published in ACS Chemical Biology demonstrated its utility as a covalent modifier of cysteine residues in target proteins, facilitating the study of protein function and interaction networks. This application underscores the compound's dual role as both a therapeutic candidate and a research tool in chemical biology.

In conclusion, 1-2-(1-bromo-3-methylbutyl)-1,3-thiazol-4-ylethan-1-one (CAS: 2167644-47-3) represents a promising chemical entity with diverse biological activities and applications. Ongoing research continues to explore its full potential in drug discovery and chemical biology, with particular emphasis on structure-activity relationship studies and mechanism of action elucidation. The compound's unique properties position it as a valuable asset in the development of next-generation antimicrobial and anticancer agents.